Cas no 3854-90-8 (3,5-diethylbenzoic acid)

• Product Name: 3,5-diethylbenzoic acid
• CAS No: 3854-90-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD09743750
• CID: 317246
• PubChem ID: 138064
• Update Time: 2025-10-24

3,5-diethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-diethyl-
• 3,5-DIETHYLBENZOIC ACID
• 3,5-Diaethyl-benzoesaeure
• 3,5-diethyl-benzoic acid
• Benzoic acid,3,5-diethyl
• 3,5-diethylbenzoic acid

• MDL： MFCD09743750
• Inchi： 1S/C11H14O2/c1-3-8-5-9(4-2)7-10(6-8)11(12)13/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： MSWNGSGXXVLVPG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CC)C=C(C=1)CC)=O

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 37.30000
• LogP: 2.50960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3,5-diethylbenzoic acid

Comprehensive Guide to 3,5-Diethylbenzoic Acid (CAS No. 3854-90-8): Properties, Applications, and Industry Insights

3,5-Diethylbenzoic acid (CAS No. 3854-90-8) is a specialized organic compound belonging to the class of substituted benzoic acids. With its unique molecular structure featuring two ethyl groups at the 3 and 5 positions of the benzene ring, this compound has garnered significant attention in pharmaceutical, agrochemical, and material science research. The growing demand for high-purity benzoic acid derivatives in modern industries underscores the importance of understanding this compound's properties and applications.

One of the most frequently asked questions about 3,5-diethylbenzoic acid concerns its synthesis methods. The compound is typically produced through Friedel-Crafts alkylation of benzoic acid derivatives, followed by careful purification processes to achieve the desired purity levels. Recent advancements in green chemistry approaches have focused on developing more sustainable synthesis routes, reducing environmental impact while maintaining high yields. Researchers are particularly interested in optimizing catalysts and reaction conditions to improve the cost-effectiveness of production for industrial-scale applications.

The physicochemical properties of 3,5-diethylbenzoic acid make it valuable for various applications. With a molecular weight of 178.23 g/mol and characteristic white crystalline appearance, this compound exhibits moderate solubility in organic solvents while being less soluble in water. Its melting point typically ranges between 98-102°C, and the presence of the carboxyl group allows for further chemical modifications. These properties contribute to its utility as a building block in organic synthesis, particularly in creating more complex molecular architectures.

In the pharmaceutical sector, 3,5-diethylbenzoic acid derivatives have shown promise in drug development. The compound's structure serves as a valuable intermediate for creating molecules with potential biological activity. Current research explores its incorporation into novel drug candidates targeting various therapeutic areas. The ability to fine-tune the electronic and steric properties through modifications of the benzoic acid core makes this compound particularly attractive for medicinal chemistry applications.

The material science field has also benefited from applications of 3,5-diethylbenzoic acid. Its incorporation into polymers and specialty materials can impart specific characteristics such as enhanced thermal stability or modified solubility profiles. Researchers are investigating its use in advanced material formulations, including liquid crystals and organic electronic components. The ethyl substituents influence the compound's packing behavior in solid states, which is crucial for designing materials with precise performance characteristics.

Analytical characterization of 3,5-diethylbenzoic acid typically involves techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure proper identification and purity assessment, which is critical for research and industrial applications. Quality control protocols have become increasingly stringent, driven by the need for high-purity intermediates in sensitive applications. Recent developments in analytical technology have improved the detection limits and accuracy for quantifying impurities in benzoic acid derivatives.

Storage and handling recommendations for 3,5-diethylbenzoic acid emphasize protection from moisture and extreme temperatures. The compound should be stored in tightly sealed containers under inert atmosphere when long-term stability is required. Proper material safety practices include using appropriate personal protective equipment and working in well-ventilated areas, although the compound is not classified as highly hazardous under normal handling conditions.

The market for benzoic acid derivatives including 3,5-diethylbenzoic acid has shown steady growth, driven by increasing demand from end-use industries. Manufacturers are focusing on scaling up production while maintaining consistent quality standards. Pricing trends reflect the balance between raw material costs, production complexity, and purity requirements. Recent supply chain challenges have highlighted the importance of developing robust sourcing strategies for key intermediates in organic synthesis.

Environmental considerations surrounding 3,5-diethylbenzoic acid production and use have gained attention. The industry is moving toward more sustainable practices, including waste minimization and energy-efficient processes. Research into biodegradation pathways and environmental fate of substituted benzoic acids helps inform responsible handling and disposal practices. Regulatory frameworks continue to evolve to address emerging concerns while supporting legitimate industrial uses.

Future research directions for 3,5-diethylbenzoic acid focus on expanding its utility through novel synthetic applications and exploring previously untapped potential in various fields. The compound's versatility as a synthetic intermediate ensures its continued relevance in chemical research and industrial applications. As analytical techniques advance and synthetic methodologies improve, new opportunities for this benzoic acid derivative are likely to emerge across multiple scientific disciplines.